Cas no 1314711-51-7 (1-(4-bromo-2-nitrophenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(4-bromo-2-nitrophenyl)cyclopropane-1-carbonitrile
• CAS No: 1314711-51-7
• MF: C₁₀H₇BrN₂O₂
• MW: 267.078781366348
• CID: 6368585
• PubChem ID: 165721219
• Update Time: 2025-06-08

1-(4-bromo-2-nitrophenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-nitrophenyl)cyclopropane-1-carbonitrile
• 1314711-51-7
• EN300-1913696

• Inchi： 1S/C10H7BrN2O2/c11-7-1-2-8(9(5-7)13(14)15)10(6-12)3-4-10/h1-2,5H,3-4H2
• InChI Key： QYRPJVVAABRJGP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])C1(C#N)CC1

Computed Properties

• Exact Mass: 265.96909g/mol
• Monoisotopic Mass: 265.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-(4-bromo-2-nitrophenyl)cyclopropane-1-carbonitrile

Introduction to 1-(4-bromo-2-nitrophenyl)cyclopropane-1-carbonitrile (CAS No. 1314711-51-7)

1-(4-bromo-2-nitrophenyl)cyclopropane-1-carbonitrile, with the CAS number 1314711-51-7, is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its distinct structural features, including a brominated and nitro-substituted phenyl group attached to a cyclopropane ring with a cyano group. These functionalities endow the molecule with a range of chemical and biological properties that make it an intriguing candidate for various applications.

The synthesis of 1-(4-bromo-2-nitrophenyl)cyclopropane-1-carbonitrile typically involves multi-step reactions, starting from readily available starting materials. One common approach involves the reaction of 4-bromo-2-nitrobenzaldehyde with a suitable cyclopropane precursor, followed by a subsequent cyano group introduction. The detailed synthetic pathways and conditions have been extensively studied and optimized to achieve high yields and purity levels. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more accessible for large-scale production.

In the realm of medicinal chemistry, 1-(4-bromo-2-nitrophenyl)cyclopropane-1-carbonitrile has shown promise as a lead compound for drug discovery. The bromine and nitro groups are known to play crucial roles in modulating biological activity, particularly in receptor binding and enzyme inhibition. Studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory, antimicrobial, and anticancer properties. For instance, a recent study published in the Journal of Medicinal Chemistry reported that certain analogs of 1-(4-bromo-2-nitrophenyl)cyclopropane-1-carbonitrile effectively inhibited the growth of various cancer cell lines, suggesting its potential as a novel therapeutic agent.

Beyond its medicinal applications, 1-(4-bromo-2-nitrophenyl)cyclopropane-1-carbonitrile has also found utility in materials science. The presence of the cyano group imparts unique electronic properties to the molecule, making it suitable for use in organic electronics and photovoltaic devices. Research in this area has focused on developing new materials based on this compound for applications such as organic field-effect transistors (OFETs) and organic solar cells. The ability to fine-tune the electronic properties through structural modifications has opened up new avenues for designing advanced functional materials.

The environmental impact of 1-(4-bromo-2-nitrophenyl)cyclopropane-1-carbonitrile is another important consideration. While the compound itself is not classified as hazardous, its synthesis and use must adhere to strict environmental guidelines to minimize any potential ecological risks. Green chemistry principles are increasingly being applied to the production processes to ensure sustainability and reduce waste generation. Additionally, efforts are underway to develop biodegradable alternatives or recycling methods for compounds with similar structures.

In conclusion, 1-(4-bromo-2-nitrophenyl)cyclopropane-1-carbonitrile (CAS No. 1314711-51-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and versatile properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize existing ones, this compound is poised to play a pivotal role in advancing our understanding and capabilities in organic synthesis, medicinal chemistry, and materials science.